Cas no 2112505-78-7 (Methyl 5-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate)

• Product Name: Methyl 5-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate
• CAS No: 2112505-78-7
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 6942953
• PubChem ID: 147803644
• Update Time: 2025-05-08

Methyl 5-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate
• 2112505-78-7
• EN300-28743123
• Methyl 5-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate

• Inchi： 1S/C9H9N3O2/c1-5-3-6-7(9(13)14-2)11-12-8(6)10-4-5/h3-4H,1-2H3,(H,10,11,12)
• InChI Key： HLZQMRHABZUTDZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C2C=C(C)C=NC2=NN1)=O

Computed Properties

• Exact Mass: 191.069476538Da
• Monoisotopic Mass: 191.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.9Ų